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Compound of Interest

Compound Name: 1-(4-Chlorophenyl)pyrrolidine

CAS No.: 4280-30-2

Cat. No.: B1618058

Get Quote

Executive Summary & Chemical Identity
1-(4-Chlorophenyl)pyrrolidine is a specialized N-aryl heterocyclic building block frequently

encountered in medicinal chemistry campaigns targeting CNS-active agents, or as a metabolic

degradation product of specific pyrrolidine-based pharmaceuticals.[1][2]

Unlike its carbonyl-containing analogs (e.g., 1-(4-chlorophenyl)pyrrolidin-2-one), this molecule

possesses a basic tertiary amine center conjugated to a chlorophenyl ring.[1][2] This structural

feature dictates a distinct solubility profile driven by lipophilicity (LogP) and pH-dependent

ionization (pKa).[1]

Critical Isomer Distinction: Researchers must verify the substitution pattern. This guide focuses

on the 1-substituted (N-substituted) isomer, where the nitrogen atom is directly bonded to the

4-chlorophenyl ring.[1][2]

Chemical Formula: C₁₀H₁₂ClN[1]
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Molecular Weight: 181.66 g/mol [1]

CAS Registry (Generic): Often referenced in context of analogs; specific isomer verification

required via NMR.

Physicochemical Profile & Solubility Mechanics
To manipulate this compound effectively in synthesis or formulation, one must understand the

forces governing its solvation.

The Lipophilicity-Basicity Balance
The nitrogen lone pair in 1-(4-chlorophenyl)pyrrolidine participates in conjugation with the

aromatic ring.[1][2] This reduces the electron density available for protonation compared to

aliphatic pyrrolidines, but it remains sufficiently basic to form salts.

Property
Value
(Estimated/Predicted)

Impact on Solubility

LogP (Octanol/Water) ~2.8 – 3.2

High Lipophilicity. Drives

solubility in non-polar and

chlorinated solvents.[1]

pKa (Conjugate Acid) ~5.0 – 6.0

Weak Base. Solubility is highly

pH-dependent.[1] Soluble in

aqueous acid; insoluble in

aqueous base.

H-Bond Donors 0

No Donor Capability. Limited

solubility in water; relies on

dipole-dipole interactions.[1][2]

Physical State
Low-melting Solid or Viscous

Oil

Kinetics of dissolution may be

slow; heating often required to

initiate solvation.[1][2]

Solubility Landscape: Solvent Compatibility Matrix

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-_4-Chlorophenyl_phenyl_sulfonylpyrrolidine
https://www.benchchem.com/product/b1618058/docs?utm_src=pdf-body#solubility-profile-and-physicochemical-characterization-of-1-4-chlorophenyl-pyrrolidine-1-2
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-_4-Chlorophenyl_phenyl_sulfonylpyrrolidine
https://patents.google.com/patent/US2952688A/en
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-_4-Chlorophenyl_phenyl_sulfonylpyrrolidine
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-_4-Chlorophenyl_phenyl_sulfonylpyrrolidine
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-_4-Chlorophenyl_phenyl_sulfonylpyrrolidine
https://patents.google.com/patent/US2952688A/en
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-_4-Chlorophenyl_phenyl_sulfonylpyrrolidine
https://patents.google.com/patent/US2952688A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following data represents the expected solubility profile derived from structural activity

relationships (SAR) of N-aryl pyrrolidines.

Free Base Solubility (Neutral Form)
Target Concentration for Screening: 10–50 mg/mL[1]

Solvent Class Specific Solvent Solubility Rating Mechanistic Insight

Chlorinated
Dichloromethane

(DCM)

Very Soluble (>100

mg/mL)

Primary choice for

extraction.[1]

Excellent dipole

matching.

Chlorinated Chloroform (CDCl₃)
Very Soluble (>100

mg/mL)

Standard solvent for

NMR characterization.

[1]

Polar Aprotic DMSO / DMF
Very Soluble (>100

mg/mL)

Universal solvent;

disrupts lattice energy

effectively.[1] Hard to

remove.

Polar Protic Methanol / Ethanol
Soluble (20–50

mg/mL)

Good solubility,

especially when

warmed.[1] Preferred

for recrystallization.

Non-Polar Hexanes / Heptane Moderately Soluble

Solubility decreases

as temperature drops.

[1] Ideal anti-solvent.

Ethers THF / Diethyl Ether Soluble

Good for reaction

media; moderate

solubility for

extraction.[1]

Aqueous Water (pH 7)
Insoluble (<0.1

mg/mL)

Hydrophobic effect

dominates.[1]
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Salt Form Solubility (HCl / Oxalate)
If the compound is converted to its Hydrochloride salt:

Water: Soluble (due to ionic solvation).[1]

DCM/Ether: Insoluble (Salt forms precipitate).[1]

Methanol: Soluble.[1][3][4]

Experimental Protocols
As an Application Scientist, I provide these self-validating protocols to determine exact

solubility limits for your specific batch.

Protocol A: Gravimetric Solubility Determination
Use this workflow to generate precise quantitative data (mg/mL).[1]

Preparation: Weigh ~50 mg of 1-(4-chlorophenyl)pyrrolidine into a tared 4 mL glass vial.

Solvent Addition: Add the target solvent in 250 µL increments.

Equilibration: Vortex for 60 seconds after each addition. If undissolved solid remains,

sonicate for 5 minutes at 25°C.

Saturation: If the solid dissolves completely, add more compound until a persistent

suspension forms (saturation point).

Filtration: Filter the saturated supernatant through a 0.45 µm PTFE syringe filter into a pre-

weighed vial.

Evaporation: Evaporate the solvent under a nitrogen stream or vacuum.

Calculation: Weigh the residue.

[1]

Protocol B: Recrystallization Solvent Screening
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Use this for purification of crude material.

Dissolution: Dissolve 100 mg of crude material in the minimum amount of hot Ethanol

(boiling).

Clarification: If insoluble particulates remain, hot filter.

Nucleation: Allow the solution to cool slowly to room temperature.

Anti-Solvent Addition: If no crystals form, add Water dropwise until slight turbidity persists,

then cool to 4°C.

Harvest: Filter crystals and wash with cold Ethanol/Water (1:1).

Visualization: Workflows & Logic[5]
Figure 1: Solubility Determination & Solvent Selection
Logic
This decision tree guides the researcher in selecting the appropriate solvent based on the

intended application (Synthesis, Extraction, or Analysis).
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Caption: Decision matrix for solvent selection based on experimental intent. Darker nodes

indicate starting/decision points.[1]

Figure 2: Acid-Base Extraction Purification Workflow
Since the compound is a basic amine, solubility can be manipulated via pH to achieve high

purity without chromatography.[2]
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Caption: pH-swing extraction protocol utilizing the solubility differential between the neutral

amine and its salt form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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